Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate is a chemical compound that is widely used in scientific research. It is a potassium channel opener that has been used in various studies to investigate the role of potassium channels in various physiological and pathological processes.
Mechanism of Action
Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate acts as a potassium channel opener. It selectively activates ATP-sensitive potassium channels, which leads to hyperpolarization of the cell membrane and subsequent inhibition of cell excitability.
Biochemical and Physiological Effects:
Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate has various biochemical and physiological effects. It has been shown to reduce blood pressure, protect against ischemic injury, and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate has several advantages for lab experiments. It is a potent and selective potassium channel opener, which allows for precise manipulation of potassium channel activity. However, it also has some limitations, including its potential toxicity and the need for careful dosing.
Future Directions
There are several future directions for research on Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate. One direction is to investigate its potential therapeutic applications in various diseases, including cardiovascular diseases, neurological disorders, and cancer. Another direction is to develop new and more potent potassium channel openers based on the structure of Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate. Finally, further research is needed to better understand the mechanisms underlying the effects of Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate, which could lead to the development of new drugs targeting potassium channels.
Synthesis Methods
Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate can be synthesized using various methods. One of the most commonly used methods involves the reaction of 1,7-heptanedicarboxylic acid with 2-amino-4,6-dimethylpyrimidine, followed by the reaction of the resulting compound with ethyl chloroacetate and potassium carbonate.
Scientific Research Applications
Potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate has been used in various scientific research applications. It has been used to investigate the role of potassium channels in various physiological and pathological processes, including cardiovascular diseases, neurological disorders, and cancer.
properties
IUPAC Name |
potassium;1-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]cycloheptane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O3.K/c18-11(17-13-15-8-5-9-16-13)10-14(12(19)20)6-3-1-2-4-7-14;/h5,8-9H,1-4,6-7,10H2,(H,19,20)(H,15,16,17,18);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATFAFVBOVNLVFE-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)(CC(=O)NC2=NC=CC=N2)C(=O)[O-].[K+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18KN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.41 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.